Cas no 73217-37-5 ((5-phenyl-1,2,4-oxadiazol-3-yl)methanol)

• Product Name: (5-phenyl-1,2,4-oxadiazol-3-yl)methanol
• CAS No: 73217-37-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD04111153
• CID: 1759556
• PubChem ID: 2726650
• Update Time: 2025-06-08

(5-phenyl-1,2,4-oxadiazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-methanol, 5-phenyl-
• CCG-45721
• SR-01000635472-1
• 73217-37-5
• CS-0252977
• G63594
• DB-113803
• AKOS009591956
• BDBM50554496
• EN300-62179
• SCHEMBL4865565
• Z431952840
• MFCD04111153
• CHEMBL4585238
• SY180233
• (5-phenyl-1,2,4-oxadiazol-3-yl)methanol

• MDL： MFCD04111153
• Inchi： 1S/C9H8N2O2/c12-6-8-10-9(13-11-8)7-4-2-1-3-5-7/h1-5,12H,6H2
• InChI Key： BOEQMFXGWDOSMJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(CO)=N1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on (5-phenyl-1,2,4-oxadiazol-3-yl)methanol

Comprehensive Overview of 1,2,4-Oxadiazole-3-methanol, 5-phenyl- (CAS No. 73217-37-5): Properties, Applications, and Market Insights

1,2,4-Oxadiazole-3-methanol, 5-phenyl- (CAS No. 73217-37-5) is a heterocyclic compound featuring a 1,2,4-oxadiazole core with a phenyl substituent at the 5-position and a hydroxymethyl group at the 3-position. This unique structure imparts significant chemical versatility, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula is C9H8N2O2, with a molecular weight of 176.17 g/mol. Its oxadiazole ring is known for stability and electron-rich properties, which are critical for designing bioactive molecules.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged due to their role as bioisosteres for esters and amides in drug discovery. Researchers are particularly interested in 5-phenyl-1,2,4-oxadiazole-3-methanol for its potential as a building block in kinase inhibitors and antimicrobial agents. A 2023 study highlighted its utility in modulating protein-protein interactions, aligning with the growing focus on targeted therapies in oncology. The compound's hydrogen-bonding capacity also makes it attractive for supramolecular chemistry applications.

The synthesis of 1,2,4-Oxadiazole-3-methanol, 5-phenyl- typically involves cyclization reactions between amidoximes and carboxylic acid derivatives. Recent advancements in green chemistry have introduced catalytic methods using biodegradable solvents, reducing environmental impact—a key concern for modern manufacturers. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), essential for research applications. Storage recommendations include protection from light at 2-8°C to maintain stability.

Market trends show increasing procurement of phenyl-substituted oxadiazoles by contract research organizations (CROs), driven by pharmaceutical outsourcing. The global heterocyclic compounds market is projected to grow at 6.2% CAGR (2023-2030), with 1,2,4-oxadiazole scaffolds representing a significant segment. Regulatory compliance is ensured through REACH certification and GMP-grade production facilities, addressing quality concerns in biomedical applications.

Emerging applications include its use in OLED materials, where the oxadiazole moiety enhances electron transport properties. A 2024 patent application demonstrated its incorporation into flexible electronics, capitalizing on the demand for wearable technology. Additionally, computational studies using AI-driven molecular modeling predict novel derivatives of 5-phenyl-1,2,4-oxadiazole-3-methanol with improved blood-brain barrier permeability, relevant for CNS drug development.

Frequently asked questions in scientific forums address the compound's solubility profile (soluble in DMSO, ethanol) and scalable synthesis protocols. Environmental safety assessments confirm its low ecotoxicity, supporting sustainable use. For researchers, cross-referencing with PubChem CID 10963574 provides additional physicochemical data. Current studies explore its metabolite formation in liver microsomes, crucial for ADME prediction in preclinical trials.

In conclusion, 1,2,4-Oxadiazole-3-methanol, 5-phenyl- exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted applications—from small-molecule therapeutics to advanced materials—position it as a compound of enduring scientific and commercial interest. Ongoing research continues to uncover novel derivatives and applications, reinforcing its importance in the fine chemicals landscape.